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Methyl 4-methoxyphenylacetate, also known by its CAS Number 23786-14-3, is an aromatic
ester that serves as a critical building block and intermediate in various fields of chemical
research and development.[1][2] Its structure, featuring a methoxy-substituted benzene ring
coupled to a methyl ester moiety, imparts unique reactivity and physical properties, making it a
valuable precursor in the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs).[3] This guide provides an in-depth technical overview for
researchers, scientists, and drug development professionals on its commercial availability,
synthesis, quality control, and safe handling.

The compound is structurally similar to natural products and has been investigated for its
potential as an estrogen receptor modulator.[4] Its primary utility, however, lies in its role as a
versatile synthon. For instance, it has been successfully used in the synthesis of complex
heterocyclic structures like 7,8-dihydroxy-2-(4'-hydroxybenzyl)-4H-1-benzopyran-4-one.[3]
Understanding the commercial landscape and technical specifications of this reagent is
paramount for ensuring the reliability and reproducibility of such synthetic endeavors.

Physicochemical Properties and Key Identifiers
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A clear understanding of the fundamental properties of Methyl 4-methoxyphenylacetate is

essential for its proper handling, storage, and application in experimental design. The

compound is a colorless to pale yellow liquid under standard conditions.[5]

Property Value Reference
CAS Number 23786-14-3 [1][6]
Molecular Formula C10H1203 [1][6]
Molecular Weight 180.20 g/mol [1][2]16]
methyl 2-(4-
IUPAC Name [2]
methoxyphenyl)acetate
Clear colorless to pale yellow
Appearance o [5]
liquid
Boiling Point 158 °C at 19 mmHg [7]
Density ~1.135 g/mL at 25 °C [7]

Refractive Index (n20/D)

1.513-1.518

[5117]

Flash Point

36 °C (96.8 °F) - closed cup

[6]

EC Number

245-886-1

[2][6]

Commercial Availability and Procurement

Methyl 4-methoxyphenylacetate is readily available from a multitude of chemical suppliers,

catering to various scales from research and development to bulk manufacturing. Purity is a

critical parameter, with most suppliers offering grades of 97% or higher, as determined by Gas

Chromatography (GC).[5][7][8] When procuring this material, researchers should consider the

required purity for their specific application and request a lot-specific Certificate of Analysis

(CoA) to verify its identity and quality.
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Supplier Available Purity/Grades Notes
) ) A leading supplier for research
Sigma-Aldrich (Merck) 97% ) N
and production quantities.[6]
Formerly part of the Alfa Aesar
Thermo Scientific Chemicals 97+% portfolio, available in various

pack sizes.[5][8][9]

Santa Cruz Biotechnology

Research Grade

Offered as a biochemical for
proteomics and other research

uses.[1]

BOC Sciences

Research & Bulk Quantities

Provides a range of services
including custom synthesis
and GMP products.[10]

A global manufacturer of

TCI America Research Grade specialty organic chemicals.
[10]
) For pharmaceutical testing and
Biosynth Research Grade

research purposes only.[4]

For drug development applications progressing towards clinical trials, sourcing from a supplier

compliant with Good Manufacturing Practices (GMP) is essential to ensure regulatory

acceptance.

Synthesis and Manufacturing Overview

The most common laboratory and industrial synthesis of Methyl 4-methoxyphenylacetate

involves the Fischer esterification of its parent carboxylic acid, 4-methoxyphenylacetic acid.

This reaction is typically catalyzed by a strong acid, such as sulfuric acid, in the presence of

excess methanol, which serves as both a reactant and the solvent.

A generalized workflow for this synthesis is outlined below:
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Caption: Generalized workflow for the synthesis of Methyl 4-methoxyphenylacetate.

Alternative methods, such as methylation of 4-hydroxyphenylacetic acid derivatives using
reagents like dimethyl sulfate, have also been described in patent literature, offering different
routes that may be advantageous depending on the starting material availability and desired
scale.[11]

Applications in Research and Drug Development

The utility of Methyl 4-methoxyphenylacetate is primarily as a versatile intermediate. Its ester
and aromatic ring functionalities allow for a wide range of chemical transformations.

 Building Block for Heterocycles: As previously mentioned, it is a documented precursor for
complex benzopyranones, which are privileged structures in medicinal chemistry.[3]

o Pharmaceutical Synthesis: The core structure is present in various biologically active
molecules. The ester can be hydrolyzed to the corresponding carboxylic acid or reduced to
the alcohol, providing multiple avenues for further elaboration in a synthetic scheme.

o Estrogen Receptor Modulation: Research indicates that the compound itself has an affinity
for the estrogen receptor, suggesting its potential use as a scaffold or starting point for
developing novel selective estrogen receptor modulators (SERMS).[4]

Quality Control and Analytical Protocols
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Verifying the identity, purity, and integrity of Methyl 4-methoxyphenylacetate is a non-
negotiable step in any research or development workflow. A multi-technique approach is
recommended for comprehensive characterization.

Analytical Workflow

Incoming Material:
Methyl 4- methoxyphenylacetate

(o e }J[ T ]L[ I
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T

_________________ Certificate ofAnaIysis €]
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Click to download full resolution via product page

Caption: Recommended analytical workflow for quality control assessment.

Experimental Protocol: Purity Assessment by GC-MS

This protocol provides a standard method for determining the purity and confirming the identity
of Methyl 4-methoxyphenylacetate.[12]

o Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile
solvent such as ethyl acetate or dichloromethane.

 Instrumentation: Use a standard GC-MS system with an electron ionization (EI) source.

e GC Column: An Agilent HP-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or an
equivalent non-polar column is suitable.

e Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.
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e Temperature Program:
o Inlet Temperature: 250 °C.

o Oven Program: Start at 100 °C, hold for 1 minute, ramp to 250 °C at 10 °C/min, and hold
at 250 °C for 5 minutes.

e MS Parameters:
o lon Source Temperature: 230 °C.
o lonization Mode: El at 70 eV.
o Mass Range: Scan from m/z 40-400.

o Data Analysis: The identity is confirmed by matching the resulting mass spectrum with a
reference library. Purity is calculated based on the relative peak area of the main component.

Technique Expected Result

Characteristic peaks for methoxy groups (~3.7-
1H NMR 3.8 ppm), methylene group (~3.6 ppm), and
aromatic protons (~6.8-7.2 ppm).

Signals corresponding to the carbonyl carbon
13C NMR (~172 ppm), aromatic carbons, and
methoxy/methyl carbons.[13]

Strong carbonyl (C=0) stretch around 1735

cm™L,

FTIR

Safety, Handling, and Storage

Methyl 4-methoxyphenylacetate is classified as a flammable liquid and requires careful
handling to avoid risks.[6][14] Adherence to safety protocols is mandatory.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.chemicalbook.com/SpectrumEN_23786-14-3_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxyphenylacetate
https://www.benchchem.com/product/b1582647/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-chemical-intermediate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/199206
https://www.chemicalbook.com/msds/methyl-4-methoxyphenylacetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Information:[2][6]

e Pictogram: GHS02 (Flame)

¢ Signal Word: Warning

+ Hazard Statement: H226 (Flammable liquid and vapor)
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Precautionary Measure Protocol Reference

Use only in a well-ventilated
Engineering Controls area, preferably within a [15][16]

chemical fume hood.

Wear chemical-resistant
Personal Protective Equipment  gloves (e.g., nitrile), safety
L : [6][15][16]
(PPE) glasses with side shields or

goggles, and a lab coat.

Keep away from heat, sparks,
open flames, and other ignition
] sources. Ground/bond
Handling _ . [14][15]
container and receiving
equipment to prevent static

discharge.

Store in a cool, well-ventilated
Storage place. Keep the container [15][16]
tightly closed.

Immediately flush eyes with
_ . running water for at least 15
First Aid (Eyes) ) ) [15]
minutes. Seek medical

attention.

Immediately flush skin with
First Aid (Skin) plenty of water while removing [15]

contaminated clothing.

Dispose of contents/container
) to an approved waste disposal
Disposal ) ) [15]
plant in accordance with local

regulations.

Conclusion

Methyl 4-methoxyphenylacetate is a commercially accessible and synthetically valuable
chemical intermediate. Its straightforward procurement from numerous suppliers and well-
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defined physicochemical properties make it a reliable component in research and drug
development pipelines. For scientists and researchers, a thorough understanding of its
synthesis, analytical characterization, and safe handling procedures is fundamental to
leveraging its full potential. The adoption of rigorous quality control protocols, as outlined in this
guide, ensures the integrity of experimental outcomes and supports the successful
advancement of complex synthetic projects.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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